Methyl 2-acetylamino-3-chloropropionate

Description

Methyl 2-acetylamino-3-chloropropionate, also known as N-acetyl-3-chloroalanine methyl ester, is a chemical compound with the molecular formula C6H10ClNO3 and a molecular weight of approximately 179.602 g/mol. It typically appears as a white solid . It has a melting point between 74 and 76 °C and a boiling point of about 303.6 °C at 760 mmHg. The compound has a density of approximately 1.2 g/cm³. It is stable under normal conditions but flammable at elevated temperatures, with a flash point of 137.4 °C.

This chemical is used in synthesizing other organic compounds like amides, acids, and esters . It also sees use in bioscience as an enzyme inhibitor or substrate . Methyl 2-acetylamino-3-chloropropionate is also a precursor in the synthesis of Ramipril, a drug used to lower blood pressure .

Methyl 2-acetylamino-3-chloropropionate shares structural similarities with other acetylated chlorinated derivatives. These compounds are comparable based on their functional groups and biological activities.

• CAS No.: 87333-22-0
• Product Name: Methyl 2-acetylamino-3-chloropropionate
• Molecular Formula: C₆H₁₀ClNO₃
• Molecular Weight: 179.6 g/mol
• IUPAC Name: methyl 2-acetamido-3-chloropropanoate
• Standard InChI: InChI=1S/C6H10ClNO3/c1-4(9)8-5(3-7)6(10)11-2/h5H,3H2,1-2H3,(H,8,9)
• Standard InChIKey: IGKDMFMKAAPDDN-UHFFFAOYSA-N
• SMILES: CC(=O)NC(CCl)C(=O)OC
• Canonical SMILES: CC(=O)NC(CCl)C(=O)OC
• Synonyms: (+/-)-Methyl 2-(Acetylamino)-3-chloropropionate; NSC 146378
• PubChem Compound: 287006
• Last Modified: Sep 15 2023